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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B032071

Technical Support Center: DL-Isocitric Acid
Trisodium Salt Hydrate

Welcome to the technical support center for DL-Isocitric acid trisodium salt hydrate. This
resource is designed to assist researchers, scientists, and drug development professionals in
overcoming common challenges encountered during the handling and use of this reagent. Here
you will find troubleshooting guides and frequently asked questions to ensure the integrity and
success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is DL-Isocitric acid trisodium salt hydrate and what are its common applications?

DL-Isocitric acid trisodium salt hydrate is a salt of isocitric acid, a key intermediate in the
citric acid (TCA) cycle.[1][2] It is a racemic mixture of D-threo-isocitric acid and L-threo-isocitric
acid.[3] In the laboratory, it is primarily used as a substrate for enzymes such as isocitrate
dehydrogenase, which catalyzes its oxidative decarboxylation to alpha-ketoglutarate, and
isocitrate lyase.[2][3] Its applications include studying enzyme kinetics, mitochondrial function,
and as a standard in determining the composition of isocitrates in products like fruit juices.[1][2]

[3]

Q2: What are the recommended storage and handling conditions for DL-Isocitric acid
trisodium salt hydrate?
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Proper storage and handling are crucial to maintain the stability and purity of DL-Isocitric acid
trisodium salt hydrate.

e Storage: The solid compound should be stored in a tightly closed container in a dry place,
protected from moisture and direct sunlight.[4] For long-term stability, storage at -20°C is
recommended, which can preserve it for at least four years.[3] Some suppliers recommend
storage at 4°C for shorter durations.[1]

» Handling: Avoid contact with skin and eyes and do not breathe the dust.[4] Use personal
protective equipment such as gloves and eye shields.[5] It is important to minimize dust
generation and accumulation.[6] After handling, wash hands thoroughly.[4]

Q3: How should | prepare solutions of DL-Isocitric acid trisodium salt hydrate?

DL-Isocitric acid trisodium salt hydrate is soluble in water.[1] For stock solutions, dissolve
the solid in high-purity water. It has been reported to be soluble in water at concentrations of at
least 100 mg/mL.[1] For specific buffers, such as PBS (pH 7.2), a solubility of at least 5 mg/mL
has been noted.[3] To prevent degradation from repeated freeze-thaw cycles, it is advisable to
aliquot stock solutions and store them at -20°C or -80°C.[1] Stored at -20°C, the solution is
stable for about a month, while at -80°C, it can be stored for up to six months.[1]

Troubleshooting Guide

Q1: I am observing inconsistent results in my enzyme kinetic assays. What could be the
cause?

Inconsistent results in enzymatic assays using DL-Isocitric acid trisodium salt hydrate can
stem from several factors related to the substrate's integrity and the experimental setup.

o Substrate Degradation: The compound is sensitive to moisture.[4] Improper storage can lead
to hydration changes and degradation, affecting the effective concentration in your assays.
Ensure the compound has been stored in a desiccated environment.

o Solution Instability: If you are using a stock solution that has been stored for an extended
period or subjected to multiple freeze-thaw cycles, the isocitrate may have degraded.
Prepare fresh solutions for critical experiments.[1]
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e pH of the Solution: The stability of isocitric acid can be pH-dependent. Ensure the pH of your
assay buffer is appropriate and consistent across experiments.

Below is a workflow to troubleshoot inconsistent experimental results:
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Troubleshooting Inconsistent Results
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Troubleshooting workflow for inconsistent experimental results.
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Q2: My DL-Isocitric acid trisodium salt hydrate solution appears cloudy or has precipitated.

What should | do?

Cloudiness or precipitation can occur due to solubility issues or contamination.

o Solubility Limits: While soluble in water, high concentrations in certain buffers or at low

temperatures may lead to precipitation. Try warming the solution gently or sonicating to aid

dissolution.[1]

» Contamination: Microbial growth can cause cloudiness in unsterilized solutions. For long-

term storage or use in cell-based assays, it is recommended to filter-sterilize the solution

using a 0.22 um filter.[1]

Quantitative Data Summary

Parameter

Value

Reference

Purity

=293% to 295%

[31651[7]

Molecular Formula

CesHsNaszO7 - xH20

[5]

258.07 g/mol (anhydrous

Molecular Weight ) [5]
basis)

Solubility in Water = 100 mg/mL [1]

Solubility in PBS (pH 7.2) 5 mg/mL [3]

Storage (Solid)

-20°C (long-term), 4°C (short-

term)

[1](3]

Stock Solution Storage

-80°C (6 months), -20°C (1

month)

[1]

Experimental Protocols

Isocitrate Dehydrogenase (IDH) Activity Assay

This protocol provides a general method for measuring the activity of NADP*-dependent

isocitrate dehydrogenase.

© 2025 BenchChem. All rights reserved. 5/10

Tech Support


https://www.benchchem.com/product/b032071?utm_src=pdf-body
https://www.medchemexpress.com/sodium-1-hydroxypropane-1-2-3-tricarboxylate-hydrate.html
https://www.medchemexpress.com/sodium-1-hydroxypropane-1-2-3-tricarboxylate-hydrate.html
https://www.caymanchem.com/product/30378/dl-threo-isocitric-acid-sodium-salt-hydrate
https://www.sigmaaldrich.com/JP/ja/product/sigma/i1252
https://www.scientificlabs.ie/product/bioreagents/I1252-10G
https://www.sigmaaldrich.com/JP/ja/product/sigma/i1252
https://www.sigmaaldrich.com/JP/ja/product/sigma/i1252
https://www.medchemexpress.com/sodium-1-hydroxypropane-1-2-3-tricarboxylate-hydrate.html
https://www.caymanchem.com/product/30378/dl-threo-isocitric-acid-sodium-salt-hydrate
https://www.medchemexpress.com/sodium-1-hydroxypropane-1-2-3-tricarboxylate-hydrate.html
https://www.caymanchem.com/product/30378/dl-threo-isocitric-acid-sodium-salt-hydrate
https://www.medchemexpress.com/sodium-1-hydroxypropane-1-2-3-tricarboxylate-hydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Materials:

DL-Isocitric acid trisodium salt hydrate

NADP+* (Nicotinamide adenine dinucleotide phosphate)

Tris-HCI buffer (e.g., 100 mM, pH 8.0)

MgClz or MnClz

Isocitrate dehydrogenase enzyme preparation (e.g., purified enzyme or cell lysate)

UV-Vis spectrophotometer

Procedure:

Prepare a stock solution of DL-Isocitric acid trisodium salt hydrate (e.g., 100 mM in sterile
water).

Prepare a reaction mixture containing Tris-HCI buffer, MgClz or MnClz (as required by the
specific IDH isoform), and NADP*.

Equilibrate the reaction mixture to the desired assay temperature (e.g., 25°C or 37°C) in a
cuvette.

Initiate the reaction by adding the isocitrate dehydrogenase enzyme preparation to the
cuvette.

Start the measurement by adding a specific volume of the DL-Isocitric acid trisodium salt
hydrate stock solution to the cuvette to achieve the desired final concentration.

Monitor the increase in absorbance at 340 nm over time. This corresponds to the reduction
of NADP+ to NADPH.

Calculate the initial reaction velocity from the linear portion of the absorbance versus time
plot using the molar extinction coefficient of NADPH (6220 M~cm™1).
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Isocitrate Dehydrogenase Activity Assay Workflow
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'
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:
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:

Calculate Initial Velocity
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Workflow for an isocitrate dehydrogenase activity assay.

Signaling Pathway

Role of Isocitrate in the Citric Acid (TCA) Cycle
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DL-Isocitric acid is a crucial intermediate in the TCA cycle, a central metabolic pathway for
cellular energy production.

Isocitrate in the TCA Cycle

Citrate

Aconitase

Isocitrate

Isocitrate
Dehydrogenase

Succinyl-CoA

Citrate
Synthase

Succinate

Fumarate

Oxaloacetate
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The central role of isocitrate in the Citric Acid (TCA) Cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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